Cas no 2137451-16-0 (1H-Pyrazole-4-acetic acid, 1-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-)

• Product Name: 1H-Pyrazole-4-acetic acid, 1-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-
• CAS No: 2137451-16-0
• MF: C₂₇H₂₂BrN₃O₄
• MW: 532.38528585434
• CID: 5256809
• PubChem ID: 165800162
• Update Time: 2025-06-10

1H-Pyrazole-4-acetic acid, 1-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 1-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-
• EN300-385362
• 2-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-4-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 2137451-16-0

• Inchi： 1S/C27H22BrN3O4/c1-16-23(14-31(30-16)18-12-10-17(28)11-13-18)25(26(32)33)29-27(34)35-15-24-21-8-4-2-6-19(21)20-7-3-5-9-22(20)24/h2-14,24-25H,15H2,1H3,(H,29,34)(H,32,33)
• InChI Key： OPLVLRIOGMJWIO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=C(C(C)=N1)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 531.07937g/mol
• Monoisotopic Mass: 531.07937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 716.5±60.0 °C(Predicted)
• pka: 3.21±0.10(Predicted)

Additional information on 1H-Pyrazole-4-acetic acid, 1-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-

Introduction to 1H-Pyrazole-4-acetic acid, 1-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl- (CAS No. 2137451-16-0)

1H-Pyrazole-4-acetic acid, 1-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl- (CAS No. 2137451-16-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 1-(4-bromophenyl) and α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] substituents, contribute to its unique chemical properties and biological functions, making it a promising candidate for further research and development.

The synthesis of 1H-Pyrazole-4-acetic acid, 1-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl- involves a series of sophisticated organic reactions that require precise control over reaction conditions and reagent selection. The presence of the 4-bromophenyl group enhances the molecule's affinity for certain biological targets, while the (9H-fluoren-9-ylmethoxy)carbonyl moiety provides stability and improves solubility in various solvents. These structural elements are critical in determining the compound's pharmacokinetic profile and potential interactions with biological systems.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and infectious disorders. The 1-(4-bromophenyl)- substituent in particular has been shown to enhance binding affinity to certain enzymes and receptors, making it valuable for designing selective inhibitors. Furthermore, the α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] group contributes to the compound's metabolic stability, which is a crucial factor in drug development.

One of the most compelling aspects of 1H-Pyrazole-4-acetic acid, 1-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-* is its potential as a lead compound for drug discovery. Researchers have leveraged its structural framework to develop novel derivatives with enhanced pharmacological properties. For instance, modifications to the 3-methyl group have been explored to optimize bioavailability and reduce off-target effects. These studies highlight the compound's versatility and its suitability for further medicinal chemistry investigations.

The chemical properties of this compound also make it an attractive tool for mechanistic studies in drug design. The presence of multiple functional groups allows researchers to probe various interactions with biological targets, such as enzymes and receptors. This information is invaluable for understanding how drugs exert their effects at the molecular level. Additionally, computational modeling techniques have been employed to predict the binding affinities and conformations of this compound with potential therapeutic targets.

Recent advancements in synthetic methodologies have enabled more efficient production of complex pyrazole derivatives like 1H-Pyrazole-4-acetic acid, 1-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-*\. These improvements have reduced costs and increased yields, making it more feasible to conduct large-scale screenings for new drug candidates\. Furthermore, green chemistry principles have been integrated into synthetic protocols to minimize environmental impact while maintaining high chemical purity\. Such innovations are essential for sustainable drug development practices.

The pharmacological profile of this compound has been preliminarily evaluated through in vitro assays\. Initial studies suggest that it exhibits moderate activity against certain cancer cell lines\. The (9H-fluoren-9-ylmethoxy)carbonyl group appears to play a key role in mediating these effects by stabilizing protein interactions\. Further research is needed to fully elucidate its mechanism of action and identify potential therapeutic applications\. However, these preliminary findings are encouraging and warrant further investigation into its clinical potential.

In conclusion,1H-Pyrazole-4-acetic acid, 1-(4-bromophenyl)-α-[[(9H-fluoren-9-y l methoxy)carbonyl]amino]-3-methyl-* (CAS No. 2137451 -16 -0 ) represents a significant advancement in pharmaceutical chemistry \\. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents \\. With ongoing research aimed at optimizing its pharmacological properties , this compound holds great promise as a lead structure for future drug candidates \\. As our understanding of biological systems continues to evolve , compounds like these will play an increasingly important role in addressing complex diseases \.